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Compound Name: Benzyl (S)-(-)-lactate
CAS No.: 56777-24-3
Cat. No.: B2463719
Get Quote
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Executive Summary

Benzyl (S)-(-)-lactate is a high-value chiral building block used extensively in the asymmetric
synthesis of pharmaceuticals, agrochemicals, and functional flavors.[1] Its utility lies in its dual
role: providing a fixed stereogenic center from the "chiral pool" (S-lactic acid) and serving as a
carboxyl-protected intermediate amenable to mild deprotection via hydrogenolysis.[2]

This guide addresses the critical fragmentation in the supply chain, specifically the confusion
surrounding CAS registry numbers, the variability in enantiomeric excess (e.e.) across
suppliers, and the necessity of rigorous incoming quality control (QC) to prevent downstream
failure in stereoselective synthesis.

Part 1: Technical Specifications & Critical Quality
Attributes (CQA)

Before engaging suppliers, the technical requirements must be locked. In chiral synthesis,
"purity" is insufficient; enantiomeric purity is the governing parameter.
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Chemical Identity & CAS Ambiguity

A major pitfall in sourcing this compound is the existence of multiple CAS numbers. You must

cross-reference these identifiers to avoid purchasing the racemate.

Parameter

Specification

Notes

Chemical Name

Benzyl (S)-(-)-lactate

Also: (S)-(-)-Lactic acid benzyl
ester

Most common in commercial

Primary CAS (S-isomer) 56777-24-3 )
catalogs (Sigma, TCI).
] Often used in strict chemical
Secondary CAS (S-isomer) 16652-92-9 o
registries.
Benzyl DL-lactate. Do not
Racemate CAS (AVOID) 2051-96-9
purchase.
Molecular Formula C10H1203 MW: 180.20 g/mol

Structure

Phenyl-CH2-O-CO-CH(OH)-
CHs

Alcohol is free; Carboxyl is

benzylated.

Critical Quality Attributes (CQAS)

For drug development applications (GLP/GMP precursors), the following specifications are

non-negotiable:

e Chemical Purity: =2 98.0% (GC).[3]

o Enantiomeric Excess (e.e.): = 99.0%.[4]

o Risk:[3][5] Lower e.e. indicates racemization during the esterification of L-lactic acid.

e Optical Rotation:

=-19° to -23° (c=1, Acetone).

o Note: Values lower than -16° suggest significant racemization.
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o Water Content: < 0.1% (Karl Fischer).

o Reason: Moisture catalyzes hydrolysis, releasing benzyl alcohol and lactic acid.

Part 2: Commercial Supply Landscape[7]

The market is divided into "Catalog Suppliers” (High price, small scale, reliable data) and "Bulk

Chemical Manufacturers” (Lower price, variable quality).

sunplier Tiering S

) Supplier . ) Recommended
Tier Scale Risk Profile
Examples Use
] Sigma-Aldrich Low. High e.e. Analytical
Tier 1: Reference
Grad (Merck), TCI, Grams to kg guarantee. COA standards, early-
rade
Alfa Aesar is trustworthy. phase discovery.
] Low-Medium.
Tier 2: ) Process
o Biosynth, Chem- Good for scale-
Specialized ) kg to 100kg ] development,
) Impex, Enamine up, but require )
Chiral o pilot batches.
batch validation.
] High. Often re- )
] BOC Sciences, Manufacturing
Tier 3: Bulk packagers. e.e. _ _
Penta Int., Local >100kg (requires strict
Aggregators [2][4][6][7] can

Distributors

vary by batch.

internal QC).

Procurement Logic Flow

The following decision tree illustrates the logic for selecting a supplier based on project phase

and risk tolerance.
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Need Benzyl (S)-(-)-lactate

Project Phase?

Process Dev / Pilot
(100g - 10kg)

' ' .

Discovery / MedChem
(<1009)

GMP Manufacturing
(> 10kg)

Tier 1 Supplier Tier 2 Supplier Tier 3 Supplier
(Sigma, TCI) (Biosynth, Chem-Impex) (Bulk Custom)
Focus: Speed & Purity Focus: Scalability Focus: Cost

Internal QC Validation

(Mandatory)

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree based on development phase.

Part 3: Self-Validating Quality Control Protocol

Trustworthiness Principle: Never rely solely on a Certificate of Analysis (COA) for chiral starting
materials. A 1% drop in e.e. can lead to a 50% yield loss in a downstream kinetic resolution
step.

The "Self-Validating™ Workflow

Upon receipt of the material, execute the following protocol before the material enters the
synthesis lab.

Step 1: Identity & Chemical Purity[1]
« Method: *H NMR (CDCls).
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» Diagnostic Signals:

o

Aromatic protons: ~7.35 ppm (multiplet, 5H).

[¢]

Benzylic protons: ~5.20 ppm (singlet/AB system, 2H).

[¢]

Methine proton (chiral center): ~4.30 ppm (quartet, 1H).

[e]

Methyl group: ~1.45 ppm (doublet, 3H).

e Impurity Check: Look for Benzyl Alcohol (singlet at ~4.7 ppm) indicating hydrolysis.

Step 2: Enantiomeric Excess (The Critical Test)

Standard rotation (

) is often insufficient to detect small amounts of racemate (e.g., 95% vs 99% e.e.). Chiral HPLC
is required.

e Column: Chiralpak AD-H or Chiralpak IA (Daicel).

¢ Mobile Phase: Hexane : Isopropanol (90:10 to 95:5).
e Flow Rate: 0.5 - 1.0 mL/min.

o Detection: UV @ 210 nm or 254 nm.

o Expected Result: The (S)-enantiomer should be the major peak. The (R)-enantiomer
(impurity) will elute at a distinct retention time. Calculate e.e. using the area integration:

1H NMR
(Check Hydrolysis)

Sample Preparation —> Pass Criteria:
Material Receipt P P >98% Purity
(Inert Atmosphere)
>99% e.e.

Chiral HPLC
(Chiralpak AD/IA)

Release to Lab
Store @ -20°C

/

Reject / Return

Click to download full resolution via product page

Figure 2: Incoming Quality Control (IQC) workflow for chiral building blocks.
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Part 4: Strategic Application in Drug Development

Why use Benzyl (S)-(-)-lactate over Methyl or Ethyl lactate?

o Orthogonal Protection: The benzyl ester is stable to acidic and basic conditions that might
hydrolyze methyl/ethyl esters, yet it is cleaved under neutral conditions via hydrogenolysis
(H2/Pd-C). This allows the carboxylic acid to be unveiled without touching other sensitive
groups (e.g., Boc-amines, t-butyl esters).

» Crystallinity: Benzyl derivatives often have higher crystallinity than aliphatic esters, aiding in
purification if the product is a solid.

» Chiral Pool Utility: It is a precursor for:

o -Hydroxy acids: Via alkylation of the hydroxyl group.

o Chiral Amines: Via Mitsunobu inversion with hydrazoic acid/phthalimide to generate the
(R)-amine with high fidelity.

Part 5: Handling and Storage

o Hydrolysis Risk: Benzyl lactate is an ester and is susceptible to hydrolysis by atmospheric
moisture.

» Storage Protocol:
o Temperature: -20°C (Long term) or 2-8°C (Active use).
o Atmosphere: Store under Argon or Nitrogen.
o Container: Tightly sealed glass with Teflon-lined cap. Avoid prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2463719?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/39431
https://pdf.benchchem.com/69/S_Benzyl_3_aminobutyrate_A_Versatile_Chiral_Building_Block_in_Modern_Medicinal_Chemistry.pdf
https://www.lookchem.com/ProductWholeProperty_LCPL342816.htm
https://www.medchemexpress.com/benzyl-lactate.html
https://www.mdpi.com/1420-3049/9/6/405
https://www.thegoodscentscompany.com/data/rw1039521.html
https://patents.google.com/patent/WO2021225956A1/en
https://patents.google.com/patent/WO2021225956A1/en
https://www.benchchem.com/product/b2463719/docs#technical-guide-commercial-availability-validation-of-benzyl-s-lactate
https://www.benchchem.com/product/b2463719/docs#technical-guide-commercial-availability-validation-of-benzyl-s-lactate
https://www.benchchem.com/product/b2463719/docs#technical-guide-commercial-availability-validation-of-benzyl-s-lactate
https://www.benchchem.com/product/b2463719/docs#technical-guide-commercial-availability-validation-of-benzyl-s-lactate
https://www.benchchem.com/product/b2463719?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2463719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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